Cas no 850568-52-4 ((4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid)
850568-52-4 structure
Product Name:(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid
CAS No:850568-52-4
MF:C20H22BNO5
MW:367.203385829926
MDL:MFCD04973739
CID:720569
PubChem ID:2763172
Update Time:2025-04-19
(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid
- 4-Benzyloxy-1-Tert-Butoxycarbonylindole-2-Boronic
- 4-Benzyloxy-1-Boc-indole-2-boronic acid
- [1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylmethoxyindol-2-yl]boronic acid
- 1H-Indole-1-carboxylic acid, 2-borono-4-(phenylmethoxy)-, 1-(1,1-dimethylethyl) ester
- 4-(benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-ylboronic acid
- 4-BENZYLOXY-1-TERT-BUTOXYCARBONYLINDOLE-2-BORONIC ACID
- YXJBIADEQVCONT-UHFFFAOYSA-N
- SCHEMBL2790380
- DB-056849
- 1-(TERT-BUTOXYCARBONYL)-4-(BENZYLOXY)-1H-INDOL-2-YL-2-BORONIC ACID
- [4-(benzyloxy)-1-(tert-butoxycarbonyl)-1h-indol-2-yl]boronic acid
- C20H22BNO5
- J-503643
- DTXSID30376785
- MFCD04973739
- PS-9664
- CS-0002251
- AB21404
- 4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid, AldrichCPR
- G83105
- 850568-52-4
- 4-Benzyloxyindole-2-boronic acid, N-BOC protected
- AKOS015841413
- 4-(benzyloxy)-1-(tert-butoxycarbonyl)indol-2-ylboronic acid
-
- MDL: MFCD04973739
- Inchi: 1S/C20H22BNO5/c1-20(2,3)27-19(23)22-16-10-7-11-17(15(16)12-18(22)21(24)25)26-13-14-8-5-4-6-9-14/h4-12,24-25H,13H2,1-3H3
- InChI Key: YXJBIADEQVCONT-UHFFFAOYSA-N
- SMILES: O(C(N1C(B(O)O)=CC2C(=CC=CC1=2)OCC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 367.15900
- Monoisotopic Mass: 367.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9A^2
Experimental Properties
- Density: 1.17
- Melting Point: 102-104
- Boiling Point: 564.7 °C at 760 mmHg
- Flash Point: 295.3 °C
- Refractive Index: 1.561
- PSA: 80.92000
- LogP: 2.68330
(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 016100-1g |
4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid |
850568-52-4 | 97% | 1g |
£150.00 | 2022-02-28 | |
| Fluorochem | 016100-5g |
4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid |
850568-52-4 | 97% | 5g |
£550.00 | 2022-02-28 | |
| Chemenu | CM134119-1g |
(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid |
850568-52-4 | 97% | 1g |
$119 | 2021-08-05 | |
| Chemenu | CM134119-5g |
(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid |
850568-52-4 | 97% | 5g |
$436 | 2021-08-05 | |
| Apollo Scientific | OR5711-1g |
4-Benzyloxyindole-2-boronic acid, N-BOC protected |
850568-52-4 | 98% | 1g |
£85.00 | 2025-02-20 | |
| TRC | B285868-100mg |
4-Benzyloxy-1-BOC-indole-2-boronic acid |
850568-52-4 | 100mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B285868-250mg |
4-Benzyloxy-1-BOC-indole-2-boronic acid |
850568-52-4 | 250mg |
$ 144.00 | 2023-04-18 | ||
| TRC | B285868-500mg |
4-Benzyloxy-1-BOC-indole-2-boronic acid |
850568-52-4 | 500mg |
$ 219.00 | 2023-04-18 | ||
| TRC | B285868-1g |
4-Benzyloxy-1-BOC-indole-2-boronic acid |
850568-52-4 | 1g |
$ 305.00 | 2023-04-18 | ||
| Matrix Scientific | 069393-1g |
4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid, 97% |
850568-52-4 | 97% | 1g |
$235.00 | 2023-09-10 |
(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
850568-52-4 ((4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid) Related Products
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